2-Fluoro-6-(trifluoromethyl)pyridine-3-sulfonyl fluoride

• IUPAC Name: 2-fluoro-6-(trifluoromethyl)pyridine-3-sulfonyl fluoride
• InChI: InChI=1S/C6H2F5NO2S/c7-5-3(15(11,13)14)1-2-4(12-5)6(8,9)10/h1-2H
• InChI Key: TZMWKLWAEOFJER-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1S(=O)(=O)F)F)C(F)(F)F
• Molecular Formula: C6H2F5NO2S
• Molecular Weight: 247.14 g/mol

Description

“2-Fluoro-6-(trifluoromethyl)pyridine-3-sulfonyl fluoride” is a chemical compound with the CAS Number: 2219419-32-4. It has a molecular weight of 247.15.

Synthesis Analysis

The synthesis of trifluoromethylpyridines, which includes “this compound”, is a key structural motif in active agrochemical and pharmaceutical ingredients. The synthesis generally involves two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine, and the second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H2F5NO2S/c7-5-3 (15 (11,13)14)1-2-4 (12-5)6 (8,9)10/h1-2H. This code provides a unique identifier for the molecular structure of the compound.

Chemical Reactions Analysis

Trifluoromethylpyridines, including “this compound”, are used as reactants in various chemical reactions. For example, they are used in the preparation of aminopyridines through amination reactions.

Scientific Research Applications

Radiopharmaceutical Development

2-Fluoro-6-(trifluoromethyl)pyridine-3-sulfonyl fluoride has been explored for its potential in radiopharmaceutical development, particularly in the field of Positron Emission Tomography (PET) chemistry. Sulfonyl fluorides, like this compound, offer a practical approach for incorporating fluorine-18 ([18F]F-) into biomarkers at room temperature, aiding in the development of radiotracers. As proof-of-principle, a specific study utilized this methodology to synthesize and label a bombesin analogue, although the radiolabeled peptide exhibited signs of defluorination and modification (Inkster et al., 2012).

Advanced Oxidation and Reduction

The compound plays a role in environmental chemistry, especially in the degradation processes involving fluorotelomer sulfonic acids (FTSs), which are alternatives to more harmful perfluorinated compounds. The presence of hydrogenated moieties in such compounds significantly influences their reactivity under advanced oxidation and reduction conditions. For instance, complete degradation of 6:2 FTS was achieved under ultraviolet/persulfate (UV/PS) conditions, leading to the formation of shorter-chain perfluoroalkyl carboxylic acids. This indicates the compound's potential in environmental remediation processes (Bao et al., 2020).

Fluorination in Organic Synthesis

In the realm of organic synthesis, this compound is involved in the electrophilic fluorination of dihydropyridines, leading to the synthesis of novel fluorinated compounds. This process illustrates the utility of the compound in introducing fluorine atoms into various molecular frameworks, a critical step in the development of pharmaceuticals and agrochemicals (Pikun et al., 2020).

Mechanism of Action

Target of Action

Fluoropyridines, a class of compounds to which this molecule belongs, are known for their interesting and unusual physical, chemical, and biological properties . They are often used in the synthesis of various biologically active compounds .

Mode of Action

Fluoropyridines, in general, have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . This property might influence the interaction of 2-Fluoro-6-(trifluoromethyl)pyridine-3-sulfonyl fluoride with its targets.

Biochemical Pathways

Fluoropyridines are known to be involved in various biological applications .

Result of Action

Fluoropyridines are known to exhibit various pharmacological activities .

Action Environment

The introduction of fluorine atoms into lead structures is a common modification in the search for new agricultural products having improved physical, biological, and environmental properties .

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes severe skin burns and eye damage and may cause respiratory irritation.

Future Directions

Trifluoromethylpyridine (TFMP) and its intermediates, including “2-Fluoro-6-(trifluoromethyl)pyridine-3-sulfonyl fluoride”, have gained a fundamental role as key structural ingredients for the development of many agrochemical and pharmaceutical compounds. It is expected that many novel applications of TFMP will be discovered in the future.